3-(5-Trifluoromethyl-pyridin-2-yloxy)-benzoic acid methyl ester

• Molecular Formula: C14H10F3NO3
• Molecular Weight: 297.23 g/mol
• IUPAC Name: methyl 3-[5-(trifluoromethyl)pyridin-2-yl]oxybenzoate
• InChI: InChI=1S/C14H10F3NO3/c1-20-13(19)9-3-2-4-11(7-9)21-12-6-5-10(8-18-12)14(15,16)17/h2-8H,1H3
• InChI Key: UHVQLZUNLGECFC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)OC2=NC=C(C=C2)C(F)(F)F

Description

3-(5-Trifluoromethyl-pyridin-2-yloxy)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C14H10F3NO3 and its molecular weight is 297.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a dimethylformamide (1.0 mL) solution of 3-hydroxy-benzoic acid methyl ester (183 mg, 1.2 mmol) was added potassium t-butoxide (147 mg, 1.2 mmol). Upon stirring the reaction at room temperature for 15 min, 2-bromo-5-trifluoromethyl-pyridine (300 mg, 1.32 mmol) was added. The reaction was stirred at room temperature for 15 h. Crude reaction mass was added to water, aqueous layer was acidified to pH 4.0 and product was extracted with ethyl acetate to give 3-(5-trifluoromethyl-pyridin-2-yloxy)-benzoic acid methyl ester (285 mg).